Cas no 1261679-63-3 (2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene)

• Product Name: 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene
• CAS No: 1261679-63-3
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 4988963
• Update Time: 2025-06-13

2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene

• Inchi： 1S/C9H7F5O2/c1-5-6(15-8(10)11)3-2-4-7(5)16-9(12,13)14/h2-4,8H,1H3
• InChI Key： KYSQKGGBMRBCFI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1C)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5

Additional information on 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene

Comprehensive Overview of 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene (CAS No. 1261679-63-3)

2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene (CAS No. 1261679-63-3) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure, featuring both difluoromethoxy and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing high-performance compounds. Researchers and industry professionals often search for "fluorinated toluene derivatives" or "CAS 1261679-63-3 applications" to explore its potential in cutting-edge technologies.

The compound's chemical stability and lipophilicity are key attributes driving its adoption in drug discovery. With the growing demand for bioactive molecules, 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene is frequently referenced in studies targeting kinase inhibitors and central nervous system (CNS) therapeutics. Its ability to modulate metabolic pathways aligns with trends in personalized medicine, a hot topic in 2024. Searches like "fluorine in drug design" or "improving drug bioavailability" often highlight its relevance.

In agrochemical applications, this compound serves as a precursor for next-generation pesticides with enhanced environmental profiles. The trifluoromethoxy group contributes to improved pest resistance management, addressing global concerns about sustainable agriculture. Queries such as "eco-friendly fluorinated agrochemicals" or "CAS 1261679-63-3 synthesis" reflect industry interest in optimizing production processes while minimizing ecological impact.

From a materials science perspective, 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene is investigated for its role in liquid crystal formulations and organic electronics. Its electron-withdrawing properties make it valuable for developing OLED materials, a sector experiencing rapid growth due to demand for flexible displays. Popular search terms like "fluorinated aromatic compounds for OLEDs" or "high-performance electronic materials" underscore this connection.

The synthesis of CAS 1261679-63-3 typically involves regioselective fluorination techniques, with recent advancements focusing on catalytic methods to improve yield and purity. Analytical characterization using NMR spectroscopy and mass spectrometry confirms its structural integrity, as discussed in publications indexed under "fluoroorganic compound analysis." Environmental considerations have also prompted studies on its biodegradation pathways, responding to searches about "green chemistry fluorinated compounds."

Market analysts note increasing patent filings involving 2-(Difluoromethoxy)-6-(trifluoromethoxy)toluene, particularly in Asia-Pacific regions where specialty chemicals production is expanding. This aligns with search trends for "emerging fluorochemical markets 2024" and "CAS 1261679-63-3 suppliers." Regulatory compliance remains a critical discussion point, with databases like REACH providing guidance on safe handling protocols.

Future research directions may explore its utility in energy storage systems, leveraging its redox-active properties for battery technologies. The compound's compatibility with flow chemistry platforms also positions it as a candidate for continuous manufacturing innovations—topics frequently searched alongside "process intensification fluorinated intermediates." Collaborative efforts between academia and industry continue to unlock new applications for this multifaceted molecule.